Cas no 1036572-61-8 (4-Bromo-N-(4-methylcyclohexyl)aniline)

4-Bromo-N-(4-methylcyclohexyl)aniline is a brominated aromatic amine derivative featuring a cyclohexyl substituent with a methyl group at the 4-position. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules, such as pharmaceuticals, agrochemicals, or advanced materials. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, while the cyclohexyl group may influence steric and electronic properties. Its structural features make it a versatile building block for researchers exploring structure-activity relationships or designing novel compounds with tailored properties. The compound should be handled with appropriate safety precautions due to its potential reactivity.
4-Bromo-N-(4-methylcyclohexyl)aniline structure
1036572-61-8 structure
Product name:4-Bromo-N-(4-methylcyclohexyl)aniline
CAS No:1036572-61-8
MF:C13H18BrN
MW:268.192722797394
CID:4770406
PubChem ID:28332328

4-Bromo-N-(4-methylcyclohexyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(4-methylcyclohexyl)aniline
    • 4-Bromo-N-(4-methylcyclohexyl)aniline
    • Inchi: 1S/C13H18BrN/c1-10-2-6-12(7-3-10)15-13-8-4-11(14)5-9-13/h4-5,8-10,12,15H,2-3,6-7H2,1H3
    • InChI Key: YUBJWEDGCVQHQJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1CCC(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Topological Polar Surface Area: 12
  • XLogP3: 4.7

4-Bromo-N-(4-methylcyclohexyl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-164995-2.5g
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
2.5g
$1428.0 2023-05-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8404-1 G
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8 95%
1g
¥ 1,643.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8404-10 G
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8 95%
10g
¥ 7,444.00 2022-10-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8404-5 G
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8 95%
5g
¥ 5,016.00 2022-10-13
Enamine
EN300-164995-0.5g
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
0.5g
$699.0 2023-05-25
Enamine
EN300-164995-1.0g
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
1g
$728.0 2023-05-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN8404-5 G
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8 95%
5g
¥ 5,016.00 2021-05-07
Enamine
EN300-164995-500mg
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
500mg
$260.0 2023-09-21
Enamine
EN300-164995-1000mg
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
1000mg
$271.0 2023-09-21
Enamine
EN300-164995-5000mg
4-bromo-N-(4-methylcyclohexyl)aniline
1036572-61-8
5000mg
$783.0 2023-09-21

Additional information on 4-Bromo-N-(4-methylcyclohexyl)aniline

Comprehensive Overview of 4-Bromo-N-(4-methylcyclohexyl)aniline (CAS No. 1036572-61-8)

4-Bromo-N-(4-methylcyclohexyl)aniline (CAS No. 1036572-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated aniline derivative is characterized by its unique structural features, including a 4-methylcyclohexyl group and a bromine substituent, which contribute to its versatile applications. Researchers and industry professionals frequently search for terms like "4-Bromo-N-(4-methylcyclohexyl)aniline synthesis", "CAS 1036572-61-8 applications", and "brominated aniline derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure makes it a valuable intermediate in the synthesis of complex molecules. Its bromine atom serves as a reactive site for further functionalization, enabling the creation of diverse derivatives. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Searches for "4-Bromo-N-(4-methylcyclohexyl)aniline in drug development" and "pharmaceutical intermediates" underscore its growing importance in medicinal chemistry.

In addition to its pharmaceutical applications, 4-Bromo-N-(4-methylcyclohexyl)aniline is explored in materials science. Its aromatic and cycloaliphatic components contribute to the design of advanced polymers and liquid crystals. Queries such as "aniline derivatives in materials science" and "CAS 1036572-61-8 in polymer research" reflect this trend. The compound's thermal stability and electronic properties make it a candidate for optoelectronic devices, aligning with the rising interest in sustainable materials and green chemistry.

The synthesis of 4-Bromo-N-(4-methylcyclohexyl)aniline typically involves bromination of the parent aniline followed by selective alkylation. Researchers often seek information on "optimized synthesis routes for CAS 1036572-61-8" and "bromination techniques for anilines". Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the demand for eco-friendly synthesis.

Analytical characterization of this compound employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for its applications. Popular search terms like "analytical methods for 4-Bromo-N-(4-methylcyclohexyl)aniline" and "CAS 1036572-61-8 purity standards" highlight the need for reliable quality control.

As the demand for tailored organic compounds grows, 4-Bromo-N-(4-methylcyclohexyl)aniline remains a focal point in research. Its adaptability to modular synthesis and compatibility with high-throughput screening platforms make it a valuable asset in combinatorial chemistry. Emerging trends, such as AI-driven molecular design, further amplify its potential, as seen in searches for "machine learning in aniline derivative optimization".

In conclusion, 4-Bromo-N-(4-methylcyclohexyl)aniline (CAS No. 1036572-61-8) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its role in pharmaceuticals, materials science, and sustainable chemistry ensures its continued relevance. By addressing common queries and integrating contemporary research themes, this overview provides a comprehensive resource for professionals and enthusiasts alike.

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Amadis Chemical Company Limited
(CAS:1036572-61-8)4-Bromo-N-(4-methylcyclohexyl)aniline
A1023080
Purity:99%
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